Cas no 186134-88-3 (4H-Pyran-4-one,2-ethoxy-2,3-dihydro-6-phenyl-)
186134-88-3 structure
Product Name:4H-Pyran-4-one,2-ethoxy-2,3-dihydro-6-phenyl-
CAS No:186134-88-3
MF:C13H14O3
MW:218.248464107513
CID:114745
PubChem ID:15262287
Update Time:2025-04-18
4H-Pyran-4-one,2-ethoxy-2,3-dihydro-6-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 4H-Pyran-4-one,2-ethoxy-2,3-dihydro-6-phenyl-
- 4H-Pyran-4-one,2-ethoxy-2,3-dihydro-6-phenyl-(9CI)
- 186134-88-3
- 2-ETHOXY-6-PHENYL-2,3-DIHYDROPYRAN-4-ONE
-
- Inchi: 1S/C13H14O3/c1-2-15-13-9-11(14)8-12(16-13)10-6-4-3-5-7-10/h3-8,13H,2,9H2,1H3
- InChI Key: YMUKXLHZVXPRCI-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=CC(CC1OCC)=O
Computed Properties
- Exact Mass: 218.094294304g/mol
- Monoisotopic Mass: 218.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.5Ų
4H-Pyran-4-one,2-ethoxy-2,3-dihydro-6-phenyl- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
186134-88-3 (4H-Pyran-4-one,2-ethoxy-2,3-dihydro-6-phenyl-) Related Products
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- 142273-60-7(1,7-Dioxadispiro[4.0.4.2]dodeca-2,8-diene-11,12-dicarboxylicacid, 4,10-dioxo-2,8-diphenyl-, dimethyl ester, (5a,6a,11a,12a)- (9CI))
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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